Cas no 338794-53-9 (4-Bromo-N-{4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide)

• Product Name: 4-Bromo-N-{4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide
• CAS No: 338794-53-9
• MDL: MFCD00202336
• CID: 4647945
• Update Time: 2025-06-08

4-Bromo-N-{4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-{4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide

• MDL： MFCD00202336

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Bromo-N-{4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide

Introduction to 4-Bromo-N-{4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide (CAS No. 338794-53-9)

4-Bromo-N-{4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide, identified by its CAS number 338794-53-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery. The structural features of this molecule, including its aromatic sulfonamide core and the presence of a brominated triazole moiety, make it a promising candidate for further investigation.

The< strong>benzenesulfonamide moiety is a well-documented pharmacophore in medicinal chemistry, often contributing to the binding affinity and specificity of drug molecules. In particular, sulfonamides have been widely used in the development of antibiotics, diuretics, and anti-inflammatory agents. The incorporation of a< strong>4-bromo substituent into the benzene ring enhances the electronic properties of the molecule, potentially influencing its interactions with biological targets. Additionally, the presence of a< strong>4H-1,2,4-triazol-3-ylmethyl group introduces a heterocyclic structure that is known to exhibit various biological activities.

The< strong>4H-1,2,4-triazol ring is a versatile scaffold that has been extensively studied for its pharmacological properties. Triazoles are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of therapeutic agents. The specific substitution pattern in this compound, with an ethyl group at the 4-position and a methylsulfanyl group at the 5-position, further tailors its potential biological effects. These modifications can influence the molecule's solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Several studies have highlighted the importance of optimizing sulfonamide structures to enhance their biological activity while minimizing adverse effects. The< strong>4-Bromo-N-{4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide (CAS No. 338794-53-9) represents an example of such optimization efforts. Researchers have been exploring its potential applications in various therapeutic areas, including oncology and infectious diseases.

The bromine atom in this compound plays a crucial role in determining its reactivity and interactions with biological targets. Brominated aromatic compounds are frequently employed in drug development due to their enhanced binding affinity and metabolic stability. The< strong>4-bromo substituent can facilitate hydrogen bonding or π-stacking interactions with biological macromolecules, thereby improving the compound's efficacy. Additionally, bromine atoms can serve as handles for further chemical modifications, allowing for the synthesis of more complex derivatives.

The< strong>1,2,4-triazole ring is particularly interesting from a structural perspective. It possesses three nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions with biological targets. This feature makes it an attractive scaffold for designing molecules with high binding affinity and selectivity. The methylsulfanyl group at the 5-position adds another layer of complexity to the molecule's structure. This group can influence the electronic properties of the triazole ring and may contribute to the compound's overall bioactivity.

In terms of synthetic chemistry, the preparation of< strong>4-Bromo-N-{4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide (CAS No. 338794-53-9) involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of a bromobenzene derivative followed by coupling reactions to introduce the triazole moiety and the sulfonamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.

The pharmacological evaluation of this compound has revealed several promising properties. In vitro studies have demonstrated its ability to interact with various biological targets relevant to cancer and infectious diseases. For instance, preliminary data suggest that it may inhibit certain kinases or enzymes involved in pathogenic processes. These findings have prompted further investigation into its potential as a lead compound for drug development.

The< strong>sulfonamide group is known for its ability to modulate enzyme activity by acting as a competitive inhibitor or by forming stable complexes with target proteins. The presence of this moiety in< strong>4-Bromo-N-{4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide (CAS No. 338794-53-9) suggests that it may exhibit similar effects upon interaction with biological targets. Additionally，the< strong>-N-methyl-substituent can influence the compound's metabolic stability by affecting its susceptibility to enzymatic degradation.

The structural diversity introduced by different substituents on the triazole ring allows for fine-tuning of biological activity. Researchers have been exploring various derivatives to identify optimal combinations that maximize efficacy while minimizing side effects.< strong>The ethyl group at position 3 on HETEROCYCLIC STRUCTURE OF THE TRIAZOLE RING _^>>> enhances lipophilicity but may also affect metabolic clearance rates.< /em>
The methylsulfanyl group contributes polarity without significantly altering solubility profiles.< br/>These subtle differences underscore how small structural modifications can significantly impact drug-like properties such as bioavailability or toxicity profiles.< br/>Moreover recent advances computational modeling techniques enable researchers predict potential interactions between these compounds biologic targets thus accelerating discovery process significantly